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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B3427795

Introduction

Solvent Blue 97, also known by its Colour Index name C.I. 615290, is a synthetic
anthraquinone dye.[1] It is recognized for its brilliant reddish-blue hue and is widely utilized in
the coloring of various plastics and synthetic fibers due to its high heat stability, good
lightfastness, and excellent migration resistance.[2][3][4] This technical guide provides a
comprehensive overview of the synthesis and characterization of Solvent Blue 97, aimed at
researchers, scientists, and professionals in drug development and materials science.

Synthesis of Solvent Blue 97

The primary manufacturing method for Solvent Blue 97 involves the condensation reaction of
1,4-dihydroxyanthracene-9,10-dione (Quinizarin) with two molar equivalents of 2,6-diethyl-4-
methylbenzenamine.[1][5] A more refined process utilizes a boric ester as a catalyst to improve
reaction time and yield.[6][7]

Experimental Protocol for Synthesis

The following protocol is a detailed method for the laboratory-scale synthesis of Solvent Blue
97.[6]

Reactants:

e Quinizarin (1,4-dihydroxyanthraquinone)
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» Dihydroquinizarin

e Trimethyl borate

» 90% Lactic acid

o 2,6-diethyl-4-methylaniline
e Potassium hydroxide

e Methanol

Procedure:

e Under a nitrogen atmosphere, a mixture of 20.35 g of quinacridone, 20.38 g of
dihydroquinacridone, 10.8 g of trimethyl borate, and 8.71 g of 90% lactic acid is introduced
into 159.7 g of 2,6-diethyl-4-methylaniline.[6]

e The mixture is heated to 115°C for 1 hour, during which methanol is distilled off.[6]

o The temperature is then raised to 145°C and the mixture is stirred for 8 hours, with water
being distilled off during this period. The reaction progress is monitored by thin-layer
chromatography.[6]

» After the reaction is complete, the mixture is cooled to 80°C, and 20.6 g of potassium
hydroxide powder is added.[6]

e Airis passed through the mixture at 80°C for 4 hours.[6]

e Over a period of 2 hours at 70°C, 290 ml of methanol is added dropwise, followed by stirring
at a gentle boil for 1 hour.[6]

» Finally, the suspension is cooled to room temperature, filtered, and the collected solid is
washed with 200 ml of cold methanol, followed by 1 L of hot water (80°C) in batches.[6]

e The resulting product is a blue crystalline powder of Solvent Blue 97.[6]
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Reactants

2,6-Diethyl-4-methylbenzenamine
(2 moles)

1,4-Dihydroxyanthraquinone
(Quinizarin)

Reaction Conditions Process Product

Nitrogen Atmosphere ;E' Condensation Reaction Solvent Blue 97
ol =

| |
| |

[ 1

Heat (115°C -> 145°C) ol e |

|

|

|

Boric Ester CatalySt it Sttt !

Click to download full resolution via product page

Figure 1: Synthesis Pathway of Solvent Blue 97.

Characterization of Solvent Blue 97

The characterization of the synthesized Solvent Blue 97 is crucial to confirm its identity and
purity. This involves determining its physicochemical properties and analyzing its spectroscopic
data.

Physicochemical Properties

The key physical and chemical properties of Solvent Blue 97 are summarized in the table
below.
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Property Value References
Chemical Formula C36H38N202 [1112][8]
Molecular Weight 530.70 g/mol [11[81I9]

CAS Number 32724-62-2 [2](31[8]
Appearance Blue crystalline powder [6]

Melting Point 200-220 °C [2][10]
Boiling Point 641.1 £ 55.0 °C (Predicted) [3]

Density 1.45 g/cm3 [2]

Water Solubility

< 1% (20 pg/L at 20°C)

[3](8]

Light Fastness (in PS)

7-8 (on a scale of 1-8)

[2]

Heat Resistance (in PS)

Up to 300°C

[2]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation of Solvent Blue 97.
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Spectroscopic Technique Data Summary References

A GC-MS spectrum is
available, confirming a

Mass Spectrometry (MS) ] [11][12]
molecular weight of 530.712

g/mol .

Predicted *H NMR data is
available, but experimental

'H NMR Spectroscopy _ [13]
spectra were not found in the

searched literature.

Predicted 13C NMR data is
available, but experimental

13C NMR Spectroscopy ) [13]
spectra were not found in the

searched literature.

When irradiated, it emits light
] at wavelengths ranging from
UV-Vis Spectroscopy o [8]
415 to 455 nm, which is blue-

green in color.

Experimental Protocols for Characterization

Standard analytical techniques are employed for the characterization of Solvent Blue 97.

e Melting Point Determination: A calibrated melting point apparatus is used. A small amount of
the dried crystalline powder is packed into a capillary tube and heated at a controlled rate.
The temperature range over which the substance melts is recorded.

o Solubility Testing: A known amount of Solvent Blue 97 is added to a specific volume of a
solvent (e.g., water, ethanol, acetone) at a controlled temperature. The mixture is agitated
until saturation is reached, and the concentration of the dissolved solute is determined.

o UV-Visible Spectroscopy: A solution of Solvent Blue 97 in a suitable solvent (e.g., ethanol) is
prepared. The absorbance of the solution is measured over a range of wavelengths (typically
200-800 nm) using a UV-Vis spectrophotometer to determine the wavelength of maximum
absorbance (Amax).
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e Mass Spectrometry (MS): The sample is introduced into the mass spectrometer. The
molecules are ionized, and the resulting ions are separated based on their mass-to-charge
ratio (m/z). This provides information about the molecular weight and fragmentation pattern

of the compound.[14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a deuterated
solvent and placed in a strong magnetic field. The sample is irradiated with radio waves, and
the absorption of energy by the atomic nuclei is detected. *H and 3C NMR spectra provide
detailed information about the molecular structure.

Synthesis & Purification
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Figure 2: General Workflow for the Characterization of Solvent Blue 97.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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